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Compound of Interest

Compound Name: Athidathion

Cat. No.: B1665306 Get Quote

A Technical Guide to the Chemical Properties and Structure of Athidathion

This guide provides a comprehensive overview of the chemical and structural properties of

Athidathion, an organophosphate insecticide. The information is intended for researchers,

scientists, and professionals in drug development and related fields.

Chemical Identity and Properties
Athidathion is recognized as an organophosphate insecticide. Its key identifiers and

physicochemical properties are summarized in the table below, offering a snapshot of its

fundamental chemical characteristics.

Table 1: Chemical and Physical Properties of Athidathion
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Property Value Reference(s)

IUPAC Name

O,O-diethyl S-[(5-methoxy-2-

oxo-1,3,4-thiadiazol-3(2H)-

yl)methyl] phosphorodithioate

[1]

Synonyms
GS-13006, G-13006, Ai3-

27707
[2][3]

CAS Number 19691-80-6 [1][2]

Molecular Formula C8H15N2O4PS3

Molecular Weight 330.38 g/mol

Appearance White to off-white powder

Melting Point 43-44 °C

Boiling Point 376.4 °C at 760 mmHg

Density 1.49 g/cm³

Vapor Pressure 7.25 x 10⁻⁶ mmHg at 25°C

Solubility
Slightly soluble in Chloroform

and DMSO

pKa (Predicted) -4.17 ± 0.40

Chemical Structure
The structural identity of a chemical compound is crucial for understanding its reactivity and

interaction with biological systems. Standardized notations provide a concise and unambiguous

representation of Athidathion's molecular structure.

Table 2: Structural Identifiers for Athidathion
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Identifier String Reference(s)

SMILES
CCOP(=S)

(OCC)SCN1C(=O)SC(=N1)OC

InChI

InChI=1S/C8H15N2O4PS3/c1-

4-13-15(16,14-5-2)17-6-10-

8(11)18-7(9-10)12-3/h4-6H2,1-

3H3

InChIKey
QAOFKYGUSMPWNY-

UHFFFAOYSA-N

Mechanism of Action: Acetylcholinesterase
Inhibition
As an organophosphate pesticide, Athidathion's primary mode of action is the inhibition of

acetylcholinesterase (AChE), a critical enzyme in the nervous system. This inhibition disrupts

the normal transmission of nerve impulses. The process begins with metabolic activation,

where Athidathion is converted to its more potent oxygen analog (oxon). This active

metabolite then irreversibly binds to and inhibits AChE. The resulting accumulation of the

neurotransmitter acetylcholine in the synaptic cleft leads to continuous stimulation of

postsynaptic receptors, causing neurotoxicity.
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Preparation

Assay Procedure

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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